Cas no 74738-20-8 (4-(2-Methylphenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 4-(2-Methylphenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 74738-20-8
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 867599
• PubChem ID: 13604655
• Update Time: 2025-04-19

4-(2-Methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)-1H-pyrrole-3-carbonitrile
• DTXSID80544836
• AKOS006308499
• 74738-20-8
• SCHEMBL12670736
• 4-(2-Methylphenyl)-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C12H10N2/c1-9-4-2-3-5-11(9)12-8-14-7-10(12)6-13/h2-5,7-8,14H,1H3
• InChI Key： JGXNZSVPJWAYNE-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų